Cas no 361479-33-6 (4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-4-(6-methyl-1,3-benzothiazol-2-yl)phenylbenzamide)

4-(3,5-Dimethylpiperidin-1-yl)sulfonyl-N-4-(6-methyl-1,3-benzothiazol-2-yl)phenylbenzamide is a structurally complex sulfonamide derivative with potential applications in medicinal chemistry and drug discovery. Its key features include a benzothiazole moiety, known for bioactivity in pharmacological contexts, and a dimethylpiperidine sulfonyl group, which may enhance solubility and binding affinity. The compound’s rigid aromatic framework and strategically positioned substituents suggest utility as a scaffold for targeting specific biological pathways. Its synthetic versatility allows for further derivatization, making it a candidate for exploratory research in enzyme inhibition or receptor modulation. The presence of sulfonamide and benzamide functionalities may contribute to stability and selectivity in biochemical interactions.
4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-4-(6-methyl-1,3-benzothiazol-2-yl)phenylbenzamide structure
361479-33-6 structure
Product Name:4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-4-(6-methyl-1,3-benzothiazol-2-yl)phenylbenzamide
CAS No:361479-33-6
MF:C28H29N3O3S2
MW:519.678164243698
CID:6399856
PubChem ID:4337821
Update Time:2025-06-22

4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-4-(6-methyl-1,3-benzothiazol-2-yl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

    • 4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-4-(6-methyl-1,3-benzothiazol-2-yl)phenylbenzamide
    • SR-01000443589-1
    • EU-0006035
    • 361479-33-6
    • 4-((3,5-dimethylpiperidin-1-yl)sulfonyl)-N-(4-(6-methylbenzo[d]thiazol-2-yl)phenyl)benzamide
    • F0700-0105
    • AKOS002044711
    • Oprea1_336135
    • GNF-Pf-542
    • SR-01000443589
    • 4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]benzamide
    • 4-[(3,5-dimethylpiperidin-1-yl)sulfonyl]-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]benzamide
    • CHEMBL600338
    • Benzamide, 4-[(3,5-dimethyl-1-piperidinyl)sulfonyl]-N-[4-(6-methyl-2-benzothiazolyl)phenyl]-
    • Inchi: 1S/C28H29N3O3S2/c1-18-4-13-25-26(15-18)35-28(30-25)22-5-9-23(10-6-22)29-27(32)21-7-11-24(12-8-21)36(33,34)31-16-19(2)14-20(3)17-31/h4-13,15,19-20H,14,16-17H2,1-3H3,(H,29,32)
    • InChI Key: HKTCURCZDNQOOD-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C(C2=NC3=CC=C(C)C=C3S2)C=C1)(=O)C1=CC=C(S(N2CC(C)CC(C)C2)(=O)=O)C=C1

Computed Properties

  • Exact Mass: 519.16503414g/mol
  • Monoisotopic Mass: 519.16503414g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 5
  • Complexity: 852
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.1
  • Topological Polar Surface Area: 116Ų

Experimental Properties

  • Density: 1.292±0.06 g/cm3(Predicted)
  • pka: 12.10±0.70(Predicted)

4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-4-(6-methyl-1,3-benzothiazol-2-yl)phenylbenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0700-0105-2μmol
4-[(3,5-dimethylpiperidin-1-yl)sulfonyl]-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]benzamide
361479-33-6 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0700-0105-5μmol
4-[(3,5-dimethylpiperidin-1-yl)sulfonyl]-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]benzamide
361479-33-6 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F0700-0105-10μmol
4-[(3,5-dimethylpiperidin-1-yl)sulfonyl]-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]benzamide
361479-33-6 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F0700-0105-20μmol
4-[(3,5-dimethylpiperidin-1-yl)sulfonyl]-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]benzamide
361479-33-6 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F0700-0105-1mg
4-[(3,5-dimethylpiperidin-1-yl)sulfonyl]-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]benzamide
361479-33-6 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0700-0105-2mg
4-[(3,5-dimethylpiperidin-1-yl)sulfonyl]-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]benzamide
361479-33-6 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0700-0105-3mg
4-[(3,5-dimethylpiperidin-1-yl)sulfonyl]-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]benzamide
361479-33-6 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F0700-0105-4mg
4-[(3,5-dimethylpiperidin-1-yl)sulfonyl]-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]benzamide
361479-33-6 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F0700-0105-5mg
4-[(3,5-dimethylpiperidin-1-yl)sulfonyl]-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]benzamide
361479-33-6 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F0700-0105-10mg
4-[(3,5-dimethylpiperidin-1-yl)sulfonyl]-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]benzamide
361479-33-6 90%+
10mg
$79.0 2023-05-17

Additional information on 4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-4-(6-methyl-1,3-benzothiazol-2-yl)phenylbenzamide

4-(3,5-Dimethylpiperidin-1-yl)sulfonyl-N-4-(6-methyl-1,3-benzothiazol-2-yl)phenylbenzamide (CAS No. 361479-33-6)

The compound 4-(3,5-Dimethylpiperidin-1-yl)sulfonyl-N-4-(6-methyl-1,3-benzothiazol-2-yl)phenylbenzamide with CAS number 361479-33-6 is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a benzamide core, a sulfonyl group attached to a piperidine ring, and a benzothiazole moiety. The combination of these functional groups makes it a versatile molecule with unique properties.

Recent studies have highlighted the importance of such compounds in the field of drug discovery. The benzothiazole group, for instance, is known for its ability to act as a bioisostere of other heterocyclic structures, making it valuable in medicinal chemistry. Similarly, the sulfonyl group is often used to enhance the pharmacokinetic properties of molecules by improving their solubility and stability. The piperidine ring further contributes to the molecule's flexibility and ability to interact with biological targets.

One of the most notable applications of this compound is in the development of enzyme inhibitors. Researchers have found that the combination of these functional groups can effectively target specific enzymes involved in various pathological processes. For example, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key players in cancer progression. This makes it a promising candidate for anti-cancer drug development.

In addition to its enzymatic activity, this compound has also been explored for its potential in antimicrobial therapies. The benzamide core and the sulfonyl-piperidine group have been shown to exhibit synergistic effects against bacterial and fungal pathogens. Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, making it more accessible for large-scale testing and development.

The synthesis of 4-(3,5-Dimethylpiperidin-1-yl)sulfonyl-N-4-(6-methyl-1,3-benzothiazol-2-yl)phenylbenzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the piperidine derivative, followed by sulfonation and subsequent coupling reactions to introduce the benzothiazole and benzamide groups. The use of microwave-assisted synthesis has been reported to significantly accelerate this process while maintaining high yields and purity.

From a structural perspective, this compound exhibits remarkable stability due to the electron-withdrawing effects of the sulfonyl group and the aromaticity of both the benzamide and benzothiazole moieties. These properties not only enhance its chemical stability but also contribute to its favorable pharmacokinetic profile. Recent computational studies have further elucidated the molecular interactions that govern its binding affinity to biological targets, providing valuable insights for future optimization efforts.

In terms of safety and toxicity profiles, preliminary studies indicate that this compound demonstrates low cytotoxicity at therapeutic concentrations. However, further investigations are required to fully understand its long-term effects and potential side effects. Regulatory agencies have emphasized the importance of thorough safety assessments before advancing such compounds into clinical trials.

Looking ahead, the versatility of this compound opens up numerous avenues for research and development. Its ability to modulate multiple biological pathways makes it an attractive candidate for addressing complex diseases such as cancer, inflammation, and infectious disorders. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further innovation in this area.

In conclusion, 4-(3,5-Dimethylpiperidin-1-y)sulfonyl-N -4-(6-methyl -1 , 3 -benzothiazol -2 - yl ) phenyl benzamide (CAS No . 361479 - 3 8 - 8 ) is a remarkable example of how advanced synthetic techniques and cutting-edge research can lead to innovative chemical entities with significant therapeutic potential . As our understanding of its properties continues to grow , this compound is poised to play an increasingly important role in modern medicine .

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD